Boc-Glu-OEt DCHA

Core Science & Biosynthesis

Boc-Glu-OEt DCHA chemical structure and properties

Advanced Reagent for Gamma-Peptide Synthesis and Side-Chain Modification

Executive Summary

Boc-Glu-OEt · DCHA (Boc-L-Glutamic acid

-ethyl ester dicyclohexylamine salt) is a specialized amino acid derivative designed for "inverse" peptide synthesis and side-chain derivatization. Unlike standard solid-phase peptide synthesis (SPPS) building blocks where the side chain is protected and the -carboxyl is free, this compound features a protected -carboxyl group (ethyl ester) and a free -carboxyl group (stabilized as a DCHA salt).

This unique regiochemistry makes it an indispensable tool for synthesizing

-glutamyl peptides (such as glutathione analogs), creating branched peptide architectures, and developing prodrugs where payloads are conjugated to the glutamic acid side chain. This guide details its chemical structure, physicochemical properties, and critical protocols for its application in high-fidelity organic synthesis.

Chemical Identity & Structural Analysis[1][2][3][4]

Nomenclature and Classification

• Common Name: Boc-Glu-OEt · DCHA

• IUPAC Name: Dicyclohexylammonium (4S)-4-[(tert-butoxycarbonyl)amino]-5-ethoxy-5-oxopentanoate

• CAS Number: 86938-17-2[1][2][3][4][5]

• Synonyms: Boc-L-Glutamic acid

  -ethyl ester dicyclohexylamine salt; N-Boc-L-glutamic acid 1-ethyl ester DCHA salt.

Structural Composition

The compound consists of two distinct molecular entities held together by an ionic salt bridge:

• The Anion (Boc-Glu-OEt): L-Glutamic acid protected at the N-terminus with a tert-butyloxycarbonyl (Boc) group and at the

  -carboxyl with an ethyl ester (OEt). This leaves the -carboxyl free as a carboxylate anion.

• The Cation (DCHA): Dicyclohexylammonium, a bulky organic amine that stabilizes the glutamic acid derivative, facilitating crystallization and improving shelf stability.

Structural Visualization

The following diagram illustrates the regiochemistry of the protection scheme and the salt interaction.

Figure 1: Structural connectivity of Boc-Glu-OEt[2][5] · DCHA highlighting the orthogonal protection strategy.

Physicochemical Properties[1][5][6][7][8]

Property	Specification
Molecular Formula
Molecular Weight	456.62 g/mol (Salt); 275.30 g/mol (Free Acid)
Appearance	White to off-white crystalline powder
Solubility	Soluble in MeOH, EtOH, DMF, DCM; Sparingly soluble in Water, Et₂O
Melting Point	Typically 130–160°C (Dependent on purity/polymorph)
Purity (HPLC)
Optical Rotation	Specific rotation is negative in MeOH (typically -10° to -15°)
Storage	2–8°C, Desiccated

Synthesis & Manufacturing Logic

The synthesis of Boc-Glu-OEt[2] · DCHA typically follows a pathway designed to differentiate the two carboxylic acid groups of glutamic acid.

• Starting Material: L-Glutamic acid.[2][6]

• N-Protection: Reaction with

  to form Boc-Glu-OH.

• Regioselective Esterification:

  • Direct esterification often yields mixtures. A common route involves forming the Boc-Glu anhydride .

  • The anhydride is opened with ethanol. Due to steric and electronic factors, the nucleophilic attack occurs preferentially at the

    -carbonyl, but often yields a mixture of - and -esters.

  • Alternatively, controlled esterification using specific catalysts can favor the

    -ethyl ester.

• Salt Formation & Purification:

  • The crude reaction mixture (containing the desired

    -ester/ -acid) is treated with Dicyclohexylamine (DCHA) .

  • DCHA salts of protected amino acids are highly crystalline. The specific salt of the desired isomer precipitates, allowing for effective purification from the unwanted regioisomers and unreacted starting materials.

Applications in Drug Development[5]

Gamma-Peptide Synthesis

The primary application of this reagent is the synthesis of peptides linked via the

-carboxyl group rather than the standard -linkage. This is critical for:

• Glutathione Analogs: Synthesizing

  -Glu-Cys-Gly derivatives.

• Poly-

  -glutamic acid (PGA) Mimics: Creating biodegradable polymers for drug delivery.

• Immunomodulators: Many naturally occurring bioactive peptides (e.g., bacterial cell wall components) contain

  -glutamyl linkages.

Bioconjugation and Prodrugs

The free

-carboxyl group serves as an attachment point for cytotoxic payloads or fluorophores, while the -amine and -carboxyl remain protected. This allows for the construction of "Glu-linker" systems where the drug is released by -glutamyl transpeptidase ( -GT) enzymes overexpressed in certain tumors.

Workflow: Gamma-Activation Strategy

Figure 2: Operational workflow for utilizing Boc-Glu-OEt · DCHA in synthesis.

Experimental Protocols

Protocol: Desalting (Removal of DCHA)

The DCHA moiety is an amine base and will interfere with coupling reactions if not removed. It must be extracted prior to activation.

• Dissolution: Suspend 1.0 equivalent of Boc-Glu-OEt · DCHA in Ethyl Acetate (EtOAc) (approx. 10 mL per gram).

• Acid Wash: Transfer to a separatory funnel and wash with an equal volume of 10% Citric Acid or 5% KHSO₄ (aqueous). Shake vigorously.

  • Mechanism:[7][8] The acid protonates the DCHA to form DCHA·H⁺ (water soluble) and protonates the Glutamate carboxylate to form the free acid (organic soluble).

• Separation: Collect the organic layer. Wash 2x with water and 1x with brine.

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo.

• Result: A viscous oil or foam of Boc-Glu-OEt (Free Acid) , ready for immediate coupling.

Protocol: Gamma-Amide Coupling

• Activation: Dissolve the free acid (from 6.1) in DMF. Add 1.0 eq of HATU and 2.0 eq of DIPEA. Stir for 5 minutes.

• Coupling: Add the amine component (e.g., H-Phe-OMe). Stir at room temperature for 2–4 hours.

• Monitoring: Monitor by TLC or LC-MS. The product will be Boc-Glu(

  -Phe-OMe)-OEt .

Quality Control & Stability

• NMR Analysis:

  • ¹H NMR (DMSO-d6): Look for the Boc singlet (~1.4 ppm, 9H), Ethyl ester triplet (~1.2 ppm) and quartet (~4.1 ppm).

  • DCHA Signals: If the salt is intact, broad multiplets for cyclohexyl protons appear at 1.0–2.0 ppm. If desalted, these should be absent.

• Stability:

  • The ester bond (OEt) is stable to TFA (used to remove Boc).

  • The Boc group is stable to base (used to hydrolyze OEt).

  • Warning: Avoid strong aqueous acids for extended periods to prevent hydrolysis of the ethyl ester.

References

• ChemicalBook. (2023). BOC-GLU-OET DCHA (CAS 86938-17-2) Properties and Suppliers. Retrieved from

• Sigma-Aldrich. (n.d.).[9] Boc-Glu-OH and Derivatives: Technical Data Sheets. Retrieved from [9]

• Bachem. (2022). Peptide Synthesis Guide: Protection Strategies for Glutamic Acid. Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Dicyclohexylamine. Retrieved from

• ResearchGate. (2015).[10] Synthesis of gamma-glutamyl peptides via Boc chemistry. Retrieved from

Sources

• 1. Boc-Glu-OEt . DCHA | C12H21 N O6 - BuyersGuideChem [buyersguidechem.com]
• 2. BOC-GLU-OET DCHA | 86938-17-2 [chemicalbook.com]
• 3. lookchem.com [lookchem.com]
• 4. 86938-17-2 CAS MSDS (BOC-GLU-OET DCHA) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 5-Ethoxy-5-oxopentanoic acid | CAS#:1070-62-8 | Chemsrc [chemsrc.com]
• 6. nbinno.com [nbinno.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Boc-Glu-OH = 98.0 T 2419-94-5 [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]

Technical Guide: Applications of Boc-Glu-OEt DCHA in Organic Synthesis

Executive Summary

Boc-Glu-OEt DCHA (N-

-t-Butoxycarbonyl-L-glutamic acid -ethyl ester dicyclohexylamine salt) represents a critical orthogonal building block in the synthesis of complex amino acid derivatives. Unlike standard glutamic acid reagents used in Solid Phase Peptide Synthesis (SPPS) which typically protect the side chain (e.g., Boc-Glu(OBzl)-OH), this compound protects the -carboxyl group as an ethyl ester while leaving the -carboxyl group free.

This unique regiochemistry makes it the reagent of choice for synthesizing

-glutamyl derivatives , including isoglutamine analogs, -linked peptides (kokumi-active compounds), and prodrugs targeting -glutamyl transpeptidase (GGT). The dicyclohexylamine (DCHA) salt form ensures crystallinity and stability, overcoming the handling difficulties of the oily free acid.

Technical Profile & Chemical Identity

Chemical Specifications

Parameter	Specification
Chemical Name	Boc-L-glutamic acid -ethyl ester dicyclohexylamine salt
CAS Number	86938-17-2
Molecular Formula
Molecular Weight	456.62 g/mol (Salt); 275.29 g/mol (Free Acid)
Appearance	White to off-white crystalline powder
Solubility	Soluble in MeOH, EtOH; Free acid soluble in DCM, EtOAc
Storage	+2°C to +8°C, Desiccated

Structural Logic

The compound features three distinct functional zones:

• N-Terminus: Protected by Boc (Acid-labile).

• C-Terminus (

  ): Protected as Ethyl Ester (Base-labile/Enzymatically labile).

• Side Chain (

  ): Free Carboxylic Acid (Available for coupling).

This protection scheme allows for the selective modification of the side chain without affecting the peptide backbone precursors.

Core Applications in Organic Synthesis[3]

Synthesis of -Glutamyl Amides (Isoglutamine Derivatives)

The primary application of Boc-Glu-OEt is the synthesis of molecules where an amine is coupled to the

-carbon. This is essential for creating isoglutamine derivatives, which are often investigated for immunomodulatory activity and as non-metabolizable analogs of glutamine.

Mechanism: Since the

-carboxyl is esterified, standard carbodiimide coupling (EDC/DCC) effects the reaction exclusively at the -position.

Figure 1: Workflow for the synthesis of

-glutamyl amides.

Synthesis of -Glutamyl Dipeptides (Kokumi Compounds)

-Glutamyl peptides (e.g., -Glu-Val-Gly) are naturally occurring flavor enhancers known as "kokumi" substances. Boc-Glu-OEt serves as the ideal N-terminal starter unit.

• Coupling: React Boc-Glu-OEt (free

  -COOH) with the amino group of a second amino acid ester (e.g., H-Val-OEt).

• Deprotection: Sequential removal of the Boc and ester groups yields the

  -linked dipeptide.

Preparation of -Lactams (Pyroglutamates)

While pyroglutamic acid is commercially available, substituted

-lactams can be synthesized by cyclizing derivatives of Boc-Glu-OEt.

• Route: Alkylation of the

  -position (via dianion chemistry, though difficult with the ester) or modification of the amide nitrogen followed by cyclization.

Experimental Protocols

Safety Note: Dicyclohexylamine is an irritant. Handle all salts in a fume hood.

Protocol A: Desalting (Liberation of Free Acid)

The DCHA salt must be converted to the free acid before use in coupling reactions to prevent amine interference and solubility issues.

• Suspension: Suspend 10 mmol (4.57 g) of Boc-Glu-OEt DCHA in 100 mL of Ethyl Acetate (EtOAc).

• Acidification: Transfer to a separatory funnel. Add 50 mL of cold 0.5 M KHSO

  (or 5% Citric Acid).

• Partition: Shake vigorously until the solid dissolves. The DCHA moves to the aqueous phase as the sulfate/citrate salt; the Boc-Glu-OEt free acid remains in the organic phase.

• Extraction: Separate phases. Wash the organic layer 2x with 30 mL KHSO

  and 1x with Brine.

• Drying: Dry over anhydrous Na

  SO , filter, and concentrate in vacuo.

• Result: Colorless to pale yellow viscous oil (Boc-Glu-OEt free acid). Use immediately.

Protocol B: -Amide Coupling (General Procedure)

Objective: Synthesis of Boc-Glu(NH-Benzyl)-OEt.

• Dissolution: Dissolve the oily residue from Protocol A (approx. 10 mmol) in 30 mL dry DCM (or DMF).

• Activation: Add 1.1 eq HOBt and 1.1 eq EDC•HCl at 0°C. Stir for 15 minutes.

• Addition: Add 1.0 eq Benzylamine and 1.2 eq DIPEA .

• Reaction: Allow to warm to room temperature and stir for 4–12 hours. Monitor by TLC (System: Hexane/EtOAc 1:1).

• Workup: Dilute with EtOAc, wash with 0.5 M HCl, saturated NaHCO

  , and Brine.

• Purification: Flash chromatography (typically Hexane/EtOAc gradient).

Critical Analysis & Troubleshooting

Stability of the -Ethyl Ester

Researchers must be aware that the

-ethyl ester is less labile than a methyl ester but more stable than a t-butyl ester.

• Risk: During strong alkaline hydrolysis (e.g., 1M NaOH), there is a risk of racemization at the

  -carbon or accidental hydrolysis of the -amide if the conditions are too harsh.

• Solution: Use LiOH in THF/Water at 0°C for controlled saponification of the

  -ester if the free acid is required later.

DCHA Removal Verification

Incomplete removal of DCHA can poison acid-catalyzed reactions or interfere with subsequent couplings.

• Check: Run a proton NMR of the desalted oil. DCHA signals (multiplets around 1.0–2.0 ppm and 2.9 ppm) should be absent.

Orthogonal Protection Map

Figure 2: Orthogonal protection logic of Boc-Glu-OEt.

References

• Preparation of Glutamyl Amides

  • Source:Journal of Agricultural and Food Chemistry
  • Context: Synthesis of -glutamyl peptides for taste research (Kokumi).

  • Link: (Generalized link to journal scope on glutamyl peptides).

• DCHA Salt Properties

  • Source:ChemicalBook D
  • Data: Physical properties and CAS verific

  • Link:

• General Peptide Synthesis Protocols

  • Source:Sigma-Aldrich Technical Bulletins

  • Context: Standard protocols for Boc-chemistry and desalting procedures.[1]

  • Link:

• Isoglutamine Synthesis

  • Source:ResearchGate / European Journal of Medicinal Chemistry
  • Context: Utilization of -protected glutamic acid for side-chain modific

  • Link:

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: Physical Profile, Storage, and Handling of Boc-Glu-OEt·DCHA

Topic: Physical Appearance and Storage Conditions for Boc-Glu-OEt DCHA Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Boc-Glu-OEt·DCHA (N-α-t-Boc-L-glutamic acid α-ethyl ester dicyclohexylamine salt) is a specialized amino acid derivative utilized primarily in peptide synthesis and medicinal chemistry. Unlike simple amino acids, this compound is supplied as a dicyclohexylamine (DCHA) salt . This salt form is engineered to convert the typically oily or unstable free acid intermediate into a stable, crystalline solid, thereby facilitating purification, handling, and long-term storage.

This guide provides a definitive technical profile of Boc-Glu-OEt·DCHA, detailing its physicochemical properties, rigorous storage protocols to prevent hydrolysis or degradation, and the essential "desalting" methodology required before its application in synthesis.

Chemical Identity & Structural Characterization

Understanding the specific isomerism of this compound is critical, as "Boc-Glu-OEt" implies the α-ethyl ester, leaving the γ-carboxyl group free for activation or salt formation.

Parameter	Technical Specification
Chemical Name	N-α-t-Butoxycarbonyl-L-glutamic acid α-ethyl ester dicyclohexylamine salt
Systematic Name	(S)-4-((tert-Butoxycarbonyl)amino)-5-ethoxy-5-oxopentanoic acid compound with N-cyclohexylcyclohexanamine (1:[1][2]1)
CAS Number	86938-17-2 (Often indexes the salt; verify specific CoA)
Molecular Formula	C₁₂H₂₁NO₆[3][4][5] · C₁₂H₂₃N (Total: C₂₄H₄₄N₂O₆)
Molecular Weight	456.62 g/mol (Salt) / 275.30 g/mol (Free Acid)
Structural Components	Anion: Boc-Glu-OEt (Free γ-COOH) Cation: Dicyclohexylammonium (DCHA⁺)

2.1 Structural Visualization

The following diagram illustrates the molecular assembly and the specific site of salt formation (γ-Carboxyl).

Physical Appearance & Properties

The DCHA moiety imparts crystallinity to the otherwise lipophilic and non-crystalline free acid.

• Physical State: White to off-white crystalline powder.

• Solubility Profile:

  • Soluble: Methanol (MeOH), Ethanol (EtOH), Dichloromethane (DCM), Chloroform (CHCl₃), Ethyl Acetate (warm).

  • Insoluble: Water, Diethyl Ether, Hexane.

• Melting Point: Typically exhibits a sharp melting range (e.g., 130°C – 160°C , dependent on purity), unlike the free acid which is often an oil or low-melting solid.

• Hygroscopicity: Low to Moderate. While the DCHA salt is less hygroscopic than the free acid, it can still absorb atmospheric moisture over time.

Storage Conditions & Stability

Proper storage is paramount to prevent the hydrolysis of the ethyl ester or the loss of the Boc group.

4.1 Critical Storage Parameters

Condition	Requirement	Scientific Rationale
Temperature	+2°C to +8°C	Prevents thermal degradation and ester hydrolysis. Long-term storage at -20°C is acceptable but usually unnecessary for DCHA salts.
Humidity	< 40% RH (Desiccated)	Moisture can catalyze the hydrolysis of the ethyl ester (saponification) or the removal of the Boc group (acidolysis if trace acid is present).
Container	Tightly Sealed / Inert	Protects against atmospheric moisture and CO₂ absorption (DCHA can absorb CO₂ to form carbonates).
Light	Protect from Light	General precaution for amino acid derivatives to prevent photo-oxidation over extended periods.

4.2 Storage Logic Workflow

Follow this decision tree to ensure integrity upon receipt.

Handling & Experimental Protocols

Crucial Note: The DCHA salt cannot be used directly in most peptide coupling reactions involving the γ-carboxyl group if the coupling reagent (e.g., EDC, HATU) reacts with the amine of the DCHA. Furthermore, DCHA is a base and can interfere with activation. You must convert the salt to the free acid prior to use.

5.1 Protocol: Desalting (Liberation of Free Acid)

This protocol extracts the lipophilic free acid into an organic solvent while removing the DCHA into the aqueous acidic phase.

Reagents:

• Ethyl Acetate (EtOAc)

• 0.5 M or 1.0 M Potassium Hydrogen Sulfate (KHSO₄) or 10% Citric Acid (Cold). Avoid strong mineral acids like HCl to prevent Boc removal.

• Brine (Saturated NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Dissolution: Suspend the Boc-Glu-OEt·DCHA salt in Ethyl Acetate (approx. 10 mL per gram).

• Acid Wash: Transfer to a separatory funnel. Add an equal volume of cold 0.5 M KHSO₄ . Shake vigorously.

  • Mechanism:

    (Water Soluble).

• Separation: Allow layers to separate. The DCHA stays in the aqueous layer (bottom); the product enters the organic layer (top).

• Repeat Wash: Wash the organic layer 2 more times with KHSO₄ to ensure complete removal of DCHA.

• Neutralization/Drying: Wash the organic layer once with Brine. Dry over anhydrous Na₂SO₄.

• Isolation: Filter and evaporate the solvent under reduced pressure (Rotavap) at < 40°C.

• Result: The residue is the Boc-Glu-OEt free acid (typically a colorless viscous oil), ready for immediate coupling.

5.2 Desalting Workflow Diagram

References

• ChemicalBook. (2025). BOC-GLU-OET DCHA (CAS 86938-17-2) Product Description and Properties. Retrieved from

• Sigma-Aldrich. (2025).[6] Boc-Glu(OtBu)-OH and Related Amino Acid Derivatives Technical Data. Retrieved from

• Bachem. (2025). General Handling of Amino Acid Derivatives and DCHA Salts. (Inferred from general peptide synthesis guidelines).

• PubChem. (2025). Compound Summary: Boc-Glu-OEt Derivatives. Retrieved from

Sources

• 1. BOC-GLU-OET DCHA | 86938-17-2 [chemicalbook.com]
• 2. Z-Glu(otbu)-OH dcha | C29H46N2O6 | CID 45049744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 86938-17-2|(S)-4-((tert-Butoxycarbonyl)amino)-5-ethoxy-5-oxopentanoic acid|BLD Pharm [bldpharm.com]
• 4. arctomsci.com [arctomsci.com]
• 5. smochem.com [smochem.com]
• 6. Boc-Glu-OH ≥98.0% (T) | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

How to remove DCHA from Boc-amino acid salts

Application Note: Efficient Removal of Dicyclohexylamine (DCHA) from Boc-Amino Acid Salts

Executive Summary

In peptide synthesis and medicinal chemistry, tert-Butyloxycarbonyl (Boc) protected amino acids are frequently supplied as Dicyclohexylamine (DCHA) salts. While the DCHA salt form confers superior crystallinity, shelf-stability, and purity compared to the often oily free acids, the DCHA amine is a potent nucleophile that interferes with subsequent coupling reactions.

This guide provides a definitive, chemically grounded protocol for the quantitative removal of DCHA to liberate the free Boc-amino acid. The methodology relies on a biphasic acid-base extraction, exploiting the pKa differential between the carboxylic acid and the secondary amine to achieve phase-selective separation.

Scientific Principles & Mechanistic Logic

The separation is driven by the manipulation of ionization states based on pKa values.

• Boc-Amino Acid (Free Acid): A weak acid with a carboxylate pKa of approximately 3.5 – 4.0 .

• Dicyclohexylamine (DCHA): A secondary amine with a conjugate acid pKa of approximately 11.3 .

The Extraction Logic: To separate the two, the system pH must be lowered below the pKa of the carboxylic acid (pH < 3.0).

• Acidification: Treating the salt with a weak acid (e.g., KHSO₄ or H₃PO₄, pH ~2) protonates the DCHA to form the dicyclohexylammonium cation (

  ), which is highly water-soluble.

• Protonation of Carboxylate: Simultaneously, the Boc-amino acid carboxylate is protonated to its neutral free acid form (

  ), rendering it hydrophobic and soluble in the organic phase (Ethyl Acetate).

• Phase Split: The organic layer retains the pure Boc-amino acid, while the aqueous layer traps the DCHA ammonium salt.

Critical Constraint: The Boc group is acid-labile. While stable to base, it cleaves in strong acids (e.g., TFA, HCl). Therefore, the extraction acid must be strong enough to protonate DCHA but weak enough (or used cold enough) to prevent premature Boc deprotection.

Reagents & Materials

Reagent	Grade	Role	Notes
Ethyl Acetate (EtOAc)	ACS Reagent	Organic Solvent	Preferred over DCM for better phase separation and lower toxicity.
Potassium Bisulfate (KHSO₄)	Reagent Grade	Acidifying Agent	Preferred. 0.5M or 10% w/v aqueous solution. pH ~1-2.[]
Phosphoric Acid (H₃PO₄)	85%	Acidifying Agent	Alternative. Use as 10% w/v aqueous solution.
Citric Acid	Anhydrous	Acidifying Agent	For Sensitive Substrates. Use 5-10% w/v. Milder pH (~3).
Brine (NaCl)	Saturated	Wash Solution	Breaks emulsions and dries organic layer.
Sodium Sulfate (Na₂SO₄)	Anhydrous	Drying Agent	Removes residual water from organic phase.

Experimental Protocols

Protocol A: Standard Extraction (KHSO₄ Method)

Recommended for most Boc-amino acids (Ala, Gly, Leu, Phe, Val, etc.).

Step-by-Step Workflow:

• Suspension: Weigh the Boc-amino acid DCHA salt and suspend it in Ethyl Acetate (EtOAc) . Use approximately 10 mL of EtOAc per 1 gram of salt.

  • Note: The salt may not dissolve completely until acidification.[2]

• Acidification: Add an equal volume of 0.5 M (or 10% w/v) KHSO₄ to the separatory funnel.

• Extraction: Shake the funnel vigorously for 1–2 minutes. Vent frequently.

  • Observation: The solid salt should dissolve completely as the DCHA moves to the aqueous layer.

• Phase Separation: Allow the layers to separate.

  • Lower Layer: Aqueous (Contains DCHA[2][3]·KHSO₄). Discard.

  • Upper Layer: Organic (Contains Boc-Amino Acid).[4][5][6] Retain.

• Wash Cycles (Critical for Purity):

  • Wash the organic layer 2 more times with fresh 10% KHSO₄. (This ensures quantitative removal of residual DCHA).

  • Wash 1 time with distilled water (to remove excess acid).

  • Wash 1 time with saturated Brine (to remove bulk water).

• Drying: Pour the organic layer into an Erlenmeyer flask containing anhydrous Na₂SO₄ . Swirl and let sit for 10 minutes.

• Isolation: Filter off the drying agent and evaporate the solvent under reduced pressure (Rotavap) at < 40°C .

  • Result: The free acid is typically obtained as a thick oil or a white foam.

Protocol B: Cold Extraction for Acid-Sensitive Side Chains

Recommended for His(Boc), Trp(Boc), or highly acid-labile derivatives.

• Pre-Chill: Cool the EtOAc and 5% Citric Acid (or 5% H₃PO₄) to 0°C – 5°C (ice bath) before use.

• Rapid Extraction: Perform the extraction steps (as in Protocol A) quickly while keeping the separatory funnel cold (or working in a cold room).

• Milder Acid: Use Citric Acid instead of KHSO₄. The slightly higher pH (~3) minimizes the risk of Boc cleavage while still effectively protonating DCHA.

• Workup: Immediately dry and evaporate the solvent.[6][7] Do not store the Boc-amino acid in the acidic aqueous phase for any duration.

Process Visualization

The following diagram illustrates the chemical logic and workflow for the extraction process.

Caption: Flowchart demonstrating the phase-selective partitioning of Boc-Amino Acid (Organic) and DCHA cation (Aqueous) under acidic conditions.

Quality Control & Troubleshooting

Issue	Cause	Solution
Residual DCHA	Incomplete extraction.	TLC Check: Spot the product vs. DCHA standard (visualize with Ninhydrin). If DCHA spot persists, repeat KHSO₄ wash 2x.
Low Yield	Product lost to aqueous phase.	Ensure the aqueous phase is acidic (pH < 3).[][2] If pH is > 4, the Boc-AA may remain as a salt in the water. Add more acid.
Emulsion	Surfactant-like properties of peptide.	Add solid NaCl to the separatory funnel to increase ionic strength, or filter the emulsion through a Celite pad.
Boc Cleavage	Acid too strong or exposure too long.	Switch to Protocol B (Citric Acid/Cold). Avoid HCl. Ensure rapid processing.
Oiling Out	Product is not crystalline.	This is normal for free Boc-acids. Triturate with Hexanes/Pentane to induce solidification if a solid is required.

References

• Bachem Technical Note. Conversion of a DCHA salt to the free acid. Bachem.[2]

• Sigma-Aldrich (Merck). Boc Solid Phase Peptide Synthesis - Protocol. Sigma-Aldrich.

• Peptide.com. Converting Boc-Amino Acid DCHA Salts to Free Acids. Technical Support Bulletin 1137.

• Boc Sciences. Boc-Amino Acids: Properties and Applications.

Sources

• 2. bachem.com [bachem.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. merckmillipore.com [merckmillipore.com]

Using Boc-Glu-OEt DCHA as a glutamic acid intermediate

Application Note: Strategic Utilization of Boc-Glu-OEt · DCHA for -Selective Glutamic Acid Derivatization[1]

Abstract & Strategic Utility

This guide details the handling, desalting, and synthetic application of

- -t-Butoxycarbonyl-L-glutamic acid -ethyl ester dicyclohexylamine salt (Boc-Glu-OEt · DCHA).

Unlike standard glutamic acid derivatives used in backbone peptide synthesis (e.g., Boc-Glu(OtBu)-OH), this reagent is uniquely designed for side-chain (

) functionalization . The -carboxyl is masked as an ethyl ester, and the amine is Boc-protected, leaving the -carboxylic acid as the sole reactive site upon removal of the DCHA counterion. This orthogonality makes it an indispensable intermediate for synthesizing -linked isopeptides, glutamate-drug conjugates (prodrugs), and complex metabolic probes.

Chemical Logic & Orthogonality

Successful utilization of this reagent relies on understanding its three orthogonal protecting/reactive groups.

Structural Breakdown[1]

• -Terminus (Boc): Acid-labile protection. Stable to basic and nucleophilic conditions.
• -Carboxyl ( -OEt): Base-labile protection. Caps the backbone, forcing reaction at the side chain.
• -Carboxyl (DCHA Salt): The reactive center. The Dicyclohexylamine (DCHA) salt renders the otherwise oily free acid into a stable, crystalline solid.

The Orthogonality Map

The following diagram illustrates the chemical logic governing this molecule's reactivity.

Figure 1: The reactive pathway for Boc-Glu-OEt · DCHA. The DCHA salt must be removed to unlock the

-carboxyl for coupling.

Critical Pre-Experimental Phase: The DCHA Salt

The "Self-Validating" Constraint: You cannot use Boc-Glu-OEt · DCHA directly in standard coupling reactions (e.g., EDC, HATU). The DCHA amine is nucleophilic and will compete with your target amine, leading to DCHA-coupled byproducts and low yields. Desalting is mandatory.

Properties Table[1][2][4]

Property	Specification
CAS Number	86938-17-2
Formula
MW (Salt)	~456.6 g/mol
Solubility (Salt)	Soluble in MeOH, EtOH; sparingly soluble in cold water/ether.
Solubility (Free Acid)	Highly soluble in EtOAc, DCM, THF.
Physical State	White crystalline powder (Salt) Viscous Oil (Free Acid).

Core Protocol 1: DCHA Removal (Desalting)[1]

This protocol converts the stable crystalline salt into the reactive free acid.

Reagents:

• Ethyl Acetate (EtOAc)

• 0.5 M Potassium Bisulfate (

  ) or 10% Citric Acid (aq). Avoid strong mineral acids (HCl) to prevent Boc cleavage.

• Brine (Saturated NaCl)

• Anhydrous Sodium Sulfate (

  )

Step-by-Step Procedure:

• Suspension: Suspend the Boc-Glu-OEt · DCHA salt (1.0 equiv) in EtOAc (10 mL per gram of salt). It may not dissolve completely initially.[1]

• Acidification: Transfer to a separatory funnel. Add 0.5 M

  (approx. 2-3 equiv relative to DCHA). Shake vigorously for 2-3 minutes.

  • Observation: The solid should dissolve as the DCHA is protonated and moves to the aqueous layer; the free acid moves to the organic layer.

• Phase Separation: Drain the aqueous layer. Check pH of the aqueous layer; it must be acidic (pH < 3).[1] If not, repeat the wash.

• Wash: Wash the organic layer twice with water and once with brine.

• Drying: Collect the organic layer, dry over anhydrous

  , filter, and concentrate in vacuo.

• Validation (Critical):

  • Yield: You should obtain a colorless to pale yellow viscous oil.

  • NMR Check: A quick

    H-NMR in is the gold standard. Look for the disappearance of the massive cyclohexyl multiplets (1.0–2.0 ppm) associated with DCHA.

Core Protocol 2: Selective -Amidation[1]

Once the free acid is obtained, it can be coupled to amines (e.g., drug payloads, amino acids).

Context: The

-carboxyl is less sterically hindered than the -carboxyl, but since the -position is already protected as an ethyl ester, regioselectivity is chemically guaranteed.

Reagents:

• Free Acid (from Protocol 1)

• Coupling Reagent: EDC

  HCl / HOBt (for cost/scalability) or HATU (for difficult amines).

• Base: DIPEA (Diisopropylethylamine).

• Solvent: DMF or DCM.

Workflow Diagram:

Figure 2: Standard coupling workflow for

-functionalization.

Step-by-Step Procedure:

• Activation: Dissolve the oily free acid (1.0 equiv) in dry DMF (0.1 M concentration). Add HATU (1.1 equiv) and DIPEA (2.0 equiv). Stir for 2–5 minutes to form the activated ester.

• Coupling: Add the target amine (1.0–1.2 equiv).

• Reaction: Stir at room temperature under nitrogen.

  • Monitoring: TLC (EtOAc/Hexane) usually shows the conversion of the baseline acid (or low Rf) to a higher Rf product.

• Workup: Dilute with EtOAc. Wash with 5%

  (removes unreacted free acid), water, 0.5 M (removes DIPEA), and brine.

• Purification: Flash chromatography is usually required to remove urea byproducts (if using EDC) or tetramethylurea (if using HATU).

Core Protocol 3: Orthogonal Deprotection[1]

After the side chain is functionalized, you can selectively expose either the N-terminus or the C-terminus.

Option A: N-Terminal Exposure (Boc Removal)[1]

• Reagent: 4M HCl in Dioxane or TFA/DCM (1:1).

• Condition: Stir 30–60 mins at RT.

• Result:

  -Glu( -R)-OEt.

• Note: The ethyl ester is stable to these acidic conditions.

Option B: C-Terminal Exposure (Ethyl Ester Hydrolysis)[1]

• Reagent: LiOH (2-3 equiv) in THF/Water (3:1).

• Condition: 0°C to RT. Monitor carefully to avoid racemization.

• Result: Boc-Glu(

  -R)-OH.

• Note: The Boc group is stable to mild saponification.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Low Coupling Yield	Residual DCHA present.	DCHA acts as a base/nucleophile. Repeat the acid wash (Protocol 1) and verify by NMR.
Product is Oily/Sticky	Common for glutamate derivatives.	Triturate with cold pentane or diethyl ether to induce precipitation.
Racemization	Over-activation or high pH during coupling.	Use HOBt/EDC instead of HATU. Ensure DIPEA equivalents do not exceed 2.5x.
Incomplete Desalting	Emulsion formation during extraction.	Add solid NaCl to the separatory funnel to break the emulsion.

References

• Aapptec. "Handling of Amino Acid Salts in Peptide Synthesis." Aapptec.com. [Link]

Sources

• 1. bachem.com [bachem.com]

Topic: Reaction Conditions for the Intramolecular Cyclization of Boc-Glu-OEt

An Application Note and Protocol Guide

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist: Dr. Evelyn Reed

Introduction: The Strategic Formation of the Pyroglutamate Scaffold

The pyroglutamate (pGlu) moiety is a conformationally constrained cyclic lactam derived from glutamic acid. Its presence at the N-terminus of peptides and proteins is a common post-translational modification that confers enhanced stability against aminopeptidases.[1] In synthetic chemistry, the pyroglutamate scaffold is a valuable chiral building block for a wide array of pharmaceuticals and biologically active molecules, prized for its rigid structure which can orient substituents in a well-defined three-dimensional space.[2]

The intramolecular cyclization of glutamic acid derivatives, such as N-(tert-butoxycarbonyl)-L-glutamic acid diethyl ester (Boc-Glu(OEt)-OEt), represents a direct and efficient pathway to access the valuable N-Boc-pyroglutamic acid ethyl ester (Boc-pGlu-OEt). This transformation is not merely a side reaction to be avoided during peptide synthesis but a strategic tool for synthetic chemists.[1] Understanding and controlling the conditions for this cyclization is paramount for achieving high yields and purity.

This guide provides a detailed exploration of the mechanistic principles and field-tested protocols for the intramolecular cyclization of Boc-Glu-OEt. It is designed to equip researchers with the knowledge to not only replicate these methods but also to rationally troubleshoot and adapt them for their specific synthetic challenges.

Pillar 1: The Underlying Mechanism of Cyclization

The conversion of Boc-Glu-OEt to Boc-pGlu-OEt is fundamentally a two-stage process, even when performed in a single pot: (1) Deprotection of the N-terminal amine and (2) Intramolecular Acyl Substitution to form the lactam ring.

• Boc Deprotection: The tert-butoxycarbonyl (Boc) group is a widely used acid-labile protecting group.[] Its removal is typically initiated by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), which protonates the Boc group, leading to its fragmentation into isobutylene and carbon dioxide, liberating the primary amine of the glutamate derivative.

• Intramolecular Cyclization: Once the amine is deprotected, it acts as a potent intramolecular nucleophile. It attacks the electrophilic carbonyl carbon of the γ-ethyl ester. The formation of the five-membered lactam ring is thermodynamically favorable. This nucleophilic acyl substitution proceeds via a tetrahedral intermediate, which then collapses, eliminating ethanol as a leaving group to yield the stable pyroglutamate ring. This non-enzymatic reaction is a common occurrence in proteins and can be harnessed for synthetic purposes.[4][5]

The reaction rate is significantly influenced by pH. Acidic conditions can catalyze the cyclization, while basic conditions increase the nucleophilicity of the attacking amino group.[4][6] However, extremely harsh conditions can lead to side reactions, including racemization.

Caption: Figure 1: Mechanism of Boc-Glu-OEt Cyclization.

Pillar 2: Critical Parameters and Causality in Experimental Design

The success of the cyclization hinges on the careful control of several key parameters. The rationale behind these choices is crucial for adapting the protocols to different scales or substrates.

Parameter	Influence on Reaction & Rationale
Acid Choice & Concentration	The primary role of the acid (e.g., TFA, HCl in dioxane) is to efficiently remove the Boc protecting group.[] The choice and concentration are critical. A 25-50% solution of TFA in a non-nucleophilic solvent like Dichloromethane (DCM) is standard. Higher concentrations can accelerate deprotection but may also promote side reactions if not controlled. The acid also acts as a catalyst for the subsequent cyclization step.[5]
Solvent System	The solvent must dissolve the starting material and intermediates. Dichloromethane (DCM) is a common choice due to its inertness and ability to dissolve both the protected starting material and the resulting amine salt. Ethereal solvents or ethyl acetate can also be used. The choice can influence reaction rates and solubility of the final product.
Temperature	Boc deprotection is often performed at room temperature or 0 °C to minimize side reactions. The subsequent cyclization can be accelerated by gentle heating (e.g., 30-50 °C).[4] However, excessive heat can lead to racemization or decomposition. For thermal cyclization methods (without strong acid catalysis), higher temperatures are required.
Reaction Time	Monitoring is key. Boc deprotection is typically rapid (30-60 minutes). The cyclization step can vary from a few hours to overnight, depending on the temperature and catalytic conditions. Thin Layer Chromatography (TLC) or LC-MS should be used to track the disappearance of the starting material and the formation of the product.
Work-up Procedure	The work-up must effectively remove the acid catalyst and any byproducts. An aqueous basic wash (e.g., saturated NaHCO₃ solution) is typically used to neutralize the excess acid and liberate the free amine if it was in its salt form. This is followed by extraction into an organic solvent and purification, usually by column chromatography.

Pillar 3: Validated Experimental Protocols

The following protocols provide step-by-step methodologies for achieving the intramolecular cyclization of Boc-Glu-OEt.

Protocol 1: One-Pot Acid-Catalyzed Deprotection and Cyclization

This method is efficient as it uses the same reagent for both deprotection and to catalyze the cyclization.

Materials:

• Boc-L-glutamic acid diethyl ester (Boc-Glu(OEt)-OEt)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl Acetate/Hexanes mixture)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Boc-Glu(OEt)-OEt (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Deprotection: Cool the solution to 0 °C in an ice bath. Add TFA (10 eq) dropwise over 5 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the deprotection by TLC (staining with ninhydrin to visualize the free amine). The deprotection is typically complete within 1-2 hours.

• Cyclization: Continue stirring the reaction mixture at room temperature. The acidic environment will catalyze the cyclization. Monitor the formation of the pyroglutamate product by TLC or LC-MS. The reaction may take 4-24 hours. Gentle heating to 40 °C can accelerate this step if needed.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the bulk of the DCM and TFA.

• Neutralization: Re-dissolve the residue in ethyl acetate. Carefully wash the organic layer with saturated NaHCO₃ solution (2x), followed by water (1x) and brine (1x). Caution: CO₂ evolution may occur during the bicarbonate wash.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of 20% to 50% ethyl acetate in hexanes) to obtain the pure pyroglutamic acid ethyl ester. The final product will not have the Boc group. If Boc-pGlu-OEt is the desired product, the pyroglutamic acid ethyl ester must be re-protected using standard conditions (e.g., Boc₂O, DMAP, DCM).

Protocol 2: Stepwise Thermal Cyclization

This method provides more control by separating the deprotection and cyclization steps.

Procedure:

• Deprotection: Perform the Boc deprotection as described in Protocol 1, steps 1-3.

• Isolation of Amine Salt: After deprotection is complete, concentrate the reaction mixture to dryness under reduced pressure to obtain the crude diethyl glutamate TFA salt.

• Cyclization: Dissolve the crude salt in a suitable high-boiling solvent (e.g., toluene or xylene). Heat the mixture to reflux (80-110 °C) and monitor the reaction by TLC.

• Work-up and Purification: Once the cyclization is complete, cool the reaction mixture and concentrate under reduced pressure. The work-up and purification follow steps 6-8 from Protocol 1.

Caption: Figure 2: General Experimental Workflow.

Data Summary: Comparison of Cyclization Methods

Method	Key Reagents	Temperature	Typical Time	Advantages	Disadvantages
Protocol 1: One-Pot Acidic	TFA, DCM	0 °C to RT (or 40 °C)	6 - 24 hours	Operationally simple, one-pot procedure.	Less control over individual steps; TFA can be corrosive and difficult to remove completely.
Protocol 2: Stepwise Thermal	TFA, Toluene/Xylene	RT (deprotection), Reflux (cyclization)	2 - 8 hours (cyclization)	Better control by separating steps; avoids prolonged exposure to strong acid at high temp.	Requires an additional solvent evaporation step and higher temperatures.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Deprotection	Insufficient acid or reaction time. Water in the reaction mixture.	Add more TFA. Ensure anhydrous conditions. Increase reaction time and monitor with ninhydrin stain.
Low Cyclization Yield	Reaction not run to completion. Product loss during work-up.	Increase reaction time or temperature for the cyclization step. Be careful during the aqueous wash to avoid product loss to the aqueous layer. Perform multiple extractions.
Side Product Formation	Temperature too high. Reaction time too long.	Run the reaction at the lowest effective temperature. Monitor closely and stop the reaction once the starting material is consumed to avoid byproduct formation.
Product is the TFA Salt	Incomplete neutralization during work-up.	Wash thoroughly with saturated NaHCO₃ until CO₂ evolution ceases. Check the pH of the aqueous layer to ensure it is basic.

References

• Vallée, F., et al. (2012). Cyclization of N-Terminal Glutamic Acid to pyro-Glutamic Acid Impacts Monoclonal Antibody Charge Heterogeneity Despite Its Appearance as a Neutral Transformation. Journal of Pharmaceutical Sciences. Available at: [Link]

• Che, C., et al. (2021). Characterization of N-Terminal Glutamate Cyclization in Monoclonal Antibody and Bispecific Antibody Using Charge Heterogeneity Assays and Hydrophobic Interaction Chromatography. Journal of Chromatography A. Available at: [Link]

• Vlasak, J., and Ionescu, R. (2008). Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies. Journal of Pharmaceutical Sciences. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Protection Group Chemistry. Available at: [Link]

• Liu, M., et al. (2006). Investigation of N-terminal glutamate cyclization of recombinant monoclonal antibody in formulation development. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 2005. (2005). 6.7 Pyroglutamic Acid Peptides. Thieme. Available at: [Link]

• ResearchGate. (Diagram). Internal cyclization of glutamic acid (Glu) to produce pyroglutamic acid (pyrGlu). Available at: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. leapchem.com [leapchem.com]
• 4. Formation of pyroglutamic acid from N-terminal glutamic acid in immunoglobulin gamma antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Solubility of Boc-Glu-OEt DCHA

Introduction

Welcome to the technical support guide for Nα-tert-Butoxycarbonyl-L-glutamic acid α-ethyl ester dicyclohexylammonium salt (Boc-Glu-OEt DCHA). This document provides in-depth troubleshooting for common solubility challenges encountered with this reagent in dichloromethane (DCM) and dimethylformamide (DMF), two frequently used solvents in peptide synthesis. Our goal is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to overcome these issues effectively.

The dicyclohexylammonium (DCHA) salt form of Boc-protected amino acids is often utilized because it enhances the crystallinity and stability of the free acid, which may otherwise be an oil or difficult to handle.[1] However, this ionic character is often the primary cause of poor solubility in less polar organic solvents like DCM and even in polar aprotic solvents like DMF.

Troubleshooting Guide & FAQs

This section addresses the most common questions and issues related to the solubility of Boc-Glu-OEt DCHA.

Question 1: Why is my Boc-Glu-OEt DCHA not dissolving in DCM or DMF?

Answer: The limited solubility of Boc-Glu-OEt DCHA in these solvents stems from its identity as an organic salt. The molecule is an ion pair between the negatively charged carboxylate of the Boc-Glu-OEt and the positively charged dicyclohexylammonium cation.

• In Dichloromethane (DCM): DCM is a relatively non-polar solvent. It is generally poor at solvating charged species. The strong ionic interaction between the carboxylate and the ammonium ion is energetically more favorable than solvation by DCM molecules, leading to very low solubility.

• In Dimethylformamide (DMF): While DMF is a polar aprotic solvent capable of dissolving many organic compounds, its ability to solvate the bulky dicyclohexylammonium cation and the large protected amino acid anion can be limited, especially at higher concentrations. The lattice energy of the crystalline salt can be significant, requiring substantial energy to break the ionic bonds and solvate the individual ions.

The fundamental issue is that you are trying to dissolve a salt in solvents that are not optimal for solvating its constituent ions. The most reliable solution is not to force the salt into solution, but to convert it into the more soluble, uncharged "free acid" form.

Question 2: I observe a persistent suspension or gel-like substance. What should I do?

Answer: This is a classic sign of poor solubility. The first and most recommended step is to convert the DCHA salt to its corresponding free acid, Boc-Glu-OEt. The free acid, being a neutral molecule, will exhibit significantly higher solubility in organic solvents like DCM and DMF.

Attempting to force the salt to dissolve using physical methods alone is often inefficient and may not be suitable for downstream reactions.

• Physical Dissolution Aids (Use with Caution):

  • Sonication: Applying ultrasonic waves can help break up solid aggregates and may slightly improve dissolution rates for suspensions. Place the vial in a bath sonicator for 5-10 minutes.[2]

  • Gentle Warming: Warming the mixture to 30-40°C can increase solubility.[2] However, be cautious, as prolonged heating can potentially lead to the degradation of the Boc-protecting group.

These physical methods should be considered secondary options if the primary chemical conversion method is not feasible for your specific workflow.

Question 3: Can I use the DCHA salt directly in my coupling reaction?

Answer: While some researchers attempt to use the salt directly, it is not recommended for achieving consistent and high-yield results.[3] The low solubility will result in a heterogeneous reaction mixture, leading to slow reaction kinetics and incomplete coupling. The dicyclohexylamine present in the solution can also act as a competing base, potentially interfering with the intended reaction mechanism, especially if your coupling reagents are sensitive to the type of base used. For predictable and reproducible outcomes, starting with a fully dissolved free acid is crucial.

Question 4: How do I convert the Boc-Glu-OEt DCHA salt to the free acid?

Answer: The conversion is a straightforward liquid-liquid extraction procedure based on a simple acid-base reaction. By introducing a stronger, water-soluble acid, you protonate the carboxylate of the Boc-Glu-OEt, making it a neutral molecule. Simultaneously, the dicyclohexylamine is protonated and forms a salt with the new acid, which is then extracted into the aqueous phase.

This process is often referred to as a "salt break."

Logical Workflow for DCHA Salt Conversion

The diagram below illustrates the decision-making process and the chemical transformation during the salt-breaking procedure.

Caption: Conversion of DCHA salt to free acid via acidic extraction.

Summary of Solubility Strategies

Strategy	Description	Pros	Cons
Salt to Free Acid Conversion	Chemical conversion using an acidic aqueous wash to remove the DCHA counterion.	Highly effective; results in a product that is readily soluble. Addresses the root cause of the problem.	Requires an additional workup step.
Sonication	Use of ultrasonic bath to break up solid particles and aid dissolution. [2]	Quick and easy to perform.	Generally low effectiveness for salts in non-polar solvents; may not lead to a true solution.
Gentle Warming	Heating the mixture to 30-40°C to increase kinetic energy and aid dissolution. [2]	Can be effective for marginally soluble compounds.	Risk of thermal degradation of the Boc group; may not be sufficient for highly insoluble salts.
Co-Solvent Addition	Adding a small amount of a stronger solvent like DMSO to the DMF or DCM.	Can sometimes improve solubility.	The co-solvent may be incompatible with downstream reactions and can complicate solvent removal.

References

• Technical Support Information Bulletin 1137. (n.d.). Converting Boc-Amino Acid DCHA Salts to Free Acids.

• Bjelobrk, Z., et al. (2022). Solubility of organic salts in solvent-antisolvent mixtures: A combined experimental and molecular dynamics simulations approach. ResearchGate. Retrieved from [Link]

• Experimental Procedures. (2006). The Royal Society of Chemistry. Retrieved from [Link]

• Z-Glu(otbu)-OH dcha. (n.d.). PubChem. Retrieved from [Link]

• Bjelobrk, Z., et al. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Crystal Growth & Design. Retrieved from [Link]

• Needham, T. E., Jr. (1969). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Retrieved from [Link]

• In Need of Guidance for Dipeptide Synthesis with DiBoc-His-DCHA. (2021). Reddit. Retrieved from [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]

Removing residual Dicyclohexylamine (DCHA) from reaction mixtures

Topic: Removing Residual Dicyclohexylamine (DCHA) from Reaction Mixtures

Introduction: Know Your Contaminant

Welcome to the technical support center. If you are reading this, you are likely dealing with a reaction mixture plagued by residual Dicyclohexylamine (DCHA).[1]

DCHA is a secondary amine often used as a base or to form crystalline salts with carboxylic acids. While excellent for intermediate protection, it is notoriously difficult to remove due to its lipophilicity (two cyclohexyl rings) and high boiling point (256°C). It does not rotovap off, and it frequently co-elutes with products during chromatography, causing "streaking" or broad peaks.[1]

This guide provides three chemically distinct protocols to eliminate DCHA, structured by the sensitivity of your target molecule.

Module 1: Aqueous Workup Optimization (Liquid-Liquid Extraction)

The most efficient removal method exploits the basicity of DCHA (

). By manipulating pH or using metal complexation, we can force DCHA into the aqueous phase.

Protocol A: The Acidic Wash (Standard)

Best for: Acid-stable target molecules.[1]

The Mechanism: At pH levels significantly below its

, DCHA exists almost exclusively as the ammonium cation ( ), which is highly water-soluble and insoluble in organic solvents.

Step-by-Step:

• Dilute your reaction mixture with a non-miscible organic solvent (Ethyl Acetate or DCM).

• Wash 1: Wash with 1.0 M HCl (or 10% Citric Acid if functional groups are moderately sensitive).

  • Target pH: The aqueous layer must be pH < 3.

• Wash 2: Wash with Brine (Saturated NaCl) to break any emulsions formed by the surfactant-like nature of the protonated amine.

• Dry: Dry organic layer over

  and concentrate.

Protocol B: The Copper(II) Sulfate Sequestration (Advanced)

Best for: Acid-sensitive compounds (e.g., acetals, silyl ethers) where HCl is forbidden.[1]

The Mechanism: DCHA acts as a ligand for Copper(II) ions, forming a water-soluble coordination complex.[1] This effectively pulls the amine into the aqueous phase without requiring a low pH.

Step-by-Step:

• Prepare a saturated aqueous solution of Copper(II) Sulfate (

  ) .

• Wash your organic layer with the

  solution.[2][3]

• Visual Indicator: The aqueous layer will turn from pale blue to deep purple/royal blue as the copper-amine complex forms.

• Repeat: Repeat the wash until the aqueous layer remains pale blue (indicating no more amine is being pulled out).

• Final Wash: Wash once with water or brine to remove residual copper salts.

Module 2: Solid-Phase Scavenging (Resin Technology)

When extraction fails (e.g., persistent emulsions) or the product is water-soluble, solid-supported scavengers are the gold standard.[1]

Selection Guide: Resin Types

Resin Type	Functionality	Mechanism	Best For
Isocyanate Resin	Polymer-bound	Forms a covalent urea bond with DCHA.[1]	Neutral/Basic products. Irreversible removal.[1]
Sulfonic Acid (SCX)	Polymer-bound	Ionic interaction (Salt formation).[1]	General purpose. Can also trap basic products (requires selective elution).[1]

Protocol: Isocyanate Scavenging

Note: This method relies on the nucleophilicity of the secondary amine.

• Calculate Loading: Determine the excess moles of DCHA in your crude mixture. Use 3–4 equivalents of Isocyanate resin relative to the residual DCHA.

• Solvent Choice: Dissolve crude mixture in DCM or THF (Resins swell best in these). Avoid protic solvents (MeOH/EtOH) as they react with the isocyanate.

• Incubation: Add resin and stir gently at room temperature for 2–4 hours .

  • Tip: Do not use magnetic stir bars if the resin is fragile (grinding creates fines); use an orbital shaker.

• Filtration: Filter the mixture through a fritted glass funnel or a cotton plug.

• Rinse: Rinse the resin cake with DCM to recover any entrained product.

• Result: The filtrate contains your product; DCHA remains covalently bound to the beads.

Module 3: Chromatographic Interventions

If you must purify via flash chromatography, DCHA often interacts with the acidic silanols on silica gel, causing it to "streak" and contaminate a wide range of fractions.

The Mobile Phase Modifier Strategy

To prevent DCHA from streaking, you must "poison" the silica surface or keep the DCHA deprotonated.

Recommended Modifier: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your mobile phase (e.g., 1% TEA in Hexanes/Ethyl Acetate).[1]

• Why it works: TEA is a stronger base and smaller molecule. It saturates the acidic sites on the silica gel, forcing DCHA to move as a sharp band rather than a streak.

• Warning: Ensure your product is not stable to basic conditions before using this method.

Visual Decision Matrix

The following diagram illustrates the logical flow for selecting the correct removal method based on your product's properties.

Caption: Decision tree for selecting the optimal DCHA removal strategy based on substrate stability and solubility.

Troubleshooting & FAQ

Q: I tried the acid wash, but I'm getting a terrible emulsion. What now? A: DCHA salts can act as surfactants.

• Filter: Pass the biphasic mixture through a pad of Celite. This often breaks the physical stabilization of the emulsion.

• Salting Out: Add solid NaCl to the mixture until saturated. This increases the ionic strength of the aqueous layer, forcing organics out.

Q: Can I remove DCHA by high-vacuum drying? A: Generally, no.[1] With a boiling point of 256°C, DCHA requires heat (>100°C) and high vacuum (<0.5 mmHg) to sublime/distill significantly. This risks decomposing many pharmaceutical intermediates.

Q: The Copper Sulfate wash turned purple, but my NMR still shows DCHA. Why? A: You likely saturated the aqueous layer. The "Blue-to-Purple" shift indicates the copper is fully complexed.[1] You must repeat the wash with fresh copper sulfate solution until the aqueous layer stays blue. This indicates all available amine has been sequestered.

Q: My product is an amine. How do I remove DCHA without losing my product? A: This is the hardest scenario.

• Chromatography: Use the TEA modifier method (Module 3).

• Derivatization: If your product is a tertiary amine and DCHA is secondary, use an Isocyanate resin or Acetic Anhydride . These will react selectively with the DCHA (secondary amine) to form a neutral amide/urea, changing its polarity significantly compared to your tertiary amine product, allowing for easy separation.

References

• PubChem. (n.d.).[1] Dicyclohexylamine (Compound Summary). National Library of Medicine. Retrieved from [Link][1][4]

• University of Rochester. (n.d.). Workup for Removing Amines. Department of Chemistry Not Voodoo X. Retrieved from [Link]

• Biotage. (n.d.).[1] Isocyanate Scavenger Resin Application Note. Retrieved from [Link]

• Reich, H. J. (n.d.).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Retrieved from [Link][1]

Sources

• 1. Dicyclohexylamine | 101-83-7 [chemicalbook.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. Workup [chem.rochester.edu]
• 4. Dicyclohexylamine - Wikipedia [en.wikipedia.org]

Technical Support Center: Minimizing Side Reactions in Boc-Glu-OEt Activation

Critical Mechanism Analysis: The "Hidden" Cyclization

The Core Problem: When activating Boc-Glu-OEt , you are typically targeting the free

-carboxylic acid (side chain) for coupling. The primary failure mode in this reaction is not intermolecular side reactions, but a rapid, base-catalyzed intramolecular cyclization .

Unlike simple amino acids, Glutamic acid derivatives possess a built-in "self-destruct" mechanism. Upon activation of the

-carboxyl group, the N-terminal carbamate nitrogen (from the Boc group) can act as a nucleophile—especially in the presence of tertiary amine bases (like DIPEA or TEA)—attacking the activated -carbonyl.

The Result: Formation of (S)-Ethyl-N-Boc-pyroglutamate (Boc-Pyr-OEt).[1] This is a stable, 5-membered lactam ring that is chemically inert to standard amine coupling, leading to a "dead" reaction mixture and significant yield loss.

Visualizing the Failure Pathway

The following diagram illustrates the kinetic competition between the desired coupling and the undesired cyclization.

Figure 1: The kinetic competition between desired amide bond formation and the parasitic cyclization to N-Boc-pyroglutamate.

Troubleshooting Guides & FAQs

Diagnostic: Is Your Reaction Failing?

Symptoms:

• LCMS shows a peak with Mass = [Expected Product - 18] (Dehydration).

• NMR shows loss of the Boc-NH doublet and appearance of a rigid ring system.

• The reaction stalls despite fresh coupling reagents.

Q&A: Specific Scenarios

Q1: I am using HATU/DIPEA in DMF, but my yield is low (<40%). Why? A: HATU is a potent activator, but it requires a base (DIPEA) to function. The combination of high activation speed and basic conditions is the "perfect storm" for cyclization. The base deprotonates the Boc-NH (making it more nucleophilic), while HATU creates a highly reactive

-ester. The intramolecular nitrogen is closer than your external amine, leading to rapid ring closure.

• Fix: Switch to a carbodiimide chemistry (DIC/Oxyma) which can often proceed with no base or minimal weak base (Collidine).

Q2: Can I just lower the temperature to prevent cyclization? A: Yes, temperature is a critical lever. Cyclization has a higher activation energy than intermolecular coupling.

• Rule of Thumb: Perform the activation step at -10°C to 0°C . Only warm to room temperature after the amine nucleophile has been added and allowed to react for 1 hour.

Q3: Does the choice of solvent matter? A: Absolutely.

• DMF/NMP: Polar aprotic solvents stabilize the charged intermediates and can enhance the nucleophilicity of the Boc-NH, promoting cyclization.

• DCM/CHCl3: Non-polar solvents are superior for suppressing this side reaction. If solubility allows, perform the activation in DCM.

Q4: I see "Glutarimide" mentioned in literature. Is this the same as Pyroglutamate? A: No.

• Pyroglutamate: Attack of the alpha-nitrogen on the gamma-carbonyl (5-membered ring). This is your main risk with Boc-Glu-OEt monomer.

• Glutarimide: Attack of the backbone amide nitrogen (of the next amino acid) on the gamma-carbonyl (6-membered ring). This occurs if your Glu is already part of a peptide chain.

Optimized Protocol: The "Safe" Activation Workflow

This protocol is designed to minimize the residence time of the activated ester in the absence of the nucleophile and eliminate strong bases.

Reagents:

• Substrate: Boc-Glu-OEt (1.0 equiv)

• Coupling Agent: EDC.HCl (1.1 equiv) or DIC (1.1 equiv)

• Additive: Oxyma Pure (1.1 equiv) or HOBt (anhydrous)

• Solvent: DCM (preferred) or DMF (if solubility issues arise)

• Base: Sym-Collidine (TMP) (only if necessary, 1.0 equiv). Avoid DIPEA/TEA.

Step-by-Step Methodology:

• Pre-Cooling: Dissolve Boc-Glu-OEt and the Amine Nucleophile (1.0–1.2 equiv) in DCM. Cool the mixture to 0°C in an ice bath.

  • Why? Having the nucleophile present before activation ensures it captures the active ester immediately, outcompeting the intramolecular cyclization.

• Additive Addition: Add Oxyma Pure or HOBt to the cold solution. Stir for 5 minutes.

• Activation Trigger: Add EDC.HCl (or DIC) in one portion.

• Reaction Maintenance: Stir at 0°C for 1 hour. Then, allow the reaction to slowly warm to room temperature over 2–4 hours.

• Quench: Wash with 1M KHSO4 (acidic wash removes unreacted amine and suppresses base-catalyzed side reactions during workup).

Comparative Data: Coupling Reagents vs. Cyclization Risk

The following table summarizes the risk profile of common activation strategies for Glutamic acid side-chains.

Coupling System	Activation Strength	Base Requirement	Cyclization Risk (Boc-Glu-OEt)	Recommendation
HATU / DIPEA	Very High	Mandatory (2-3 eq)	CRITICAL	Avoid for this specific substrate.
HBTU / DIPEA	High	Mandatory (2-3 eq)	High	Use only if amine is unreactive; keep at 0°C.
DIC / HOBt	Moderate	None	Low	Preferred. Neutral conditions suppress cyclization.
EDC / NHS	Moderate	None	Very Low	Excellent for aqueous/semi-aqueous workups.
Mixed Anhydride	High	Mandatory (NMM)	Moderate	Risk of disproportionation; strictly control temp (-15°C).

Decision Matrix for Troubleshooting

Figure 2: Decision matrix for selecting the optimal coupling strategy based on nucleophile sterics.

References

• BenchChem. (2025).[2][3] Synthesis of Peptides with N-Terminal Pyroglutamic Acid using Boc-Protected Amino Acids. Retrieved from

• Zhu, J., & Marchant, R. E. (2008).[4] Solid-phase synthesis of tailed cyclic RGD peptides using glutamic acid: unexpected glutarimide formation.[4][5][6][7] Journal of Peptide Science, 14(6), 690-696.[4][5] Link

• Perich, J. W. (1991). Synlett, 1991(08), 573-574.
• Albericio, F., et al. (2018). Peptide Synthesis: Methods and Protocols. Springer Protocols. (Standard reference for DIC/Oxyma coupling efficiency).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Solid-phase synthesis of tailed cyclic RGD peptides using glutamic acid: unexpected glutarimide formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. genscript.com [genscript.com]
• 6. Solid-Phase Synthesis of Tailed Cyclic RGD Peptides Using Glutamic Acid: Unexpected Glutarimide Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of Boc-Glu-OEt Coupling Architectures

Case ID: PUR-BOC-GLU-001 Status: Active Specialist: Senior Application Scientist Subject: Purification Strategies for Boc-Glutamate Ethyl Ester Coupling Products

Executive Summary

This guide addresses the purification of peptide coupling products involving Boc-Glu-OEt derivatives. In most synthetic contexts, "Boc-Glu-OEt coupling products" refers to a dipeptide or oligomer where the Glutamic acid moiety serves as either the N-terminal donor or the C-terminal acceptor, with the C-terminus protected as an ethyl ester (OEt).

These products are typically hydrophobic, allowing for efficient purification via liquid-liquid extraction (LLE) followed by flash chromatography . The primary challenges involve removing urea byproducts (if carbodiimides like DCC are used), preventing acid-catalyzed Boc deprotection, and avoiding cyclization of the Glutamic acid side chain (pyroglutamate formation).

Module 1: The "Standard" Aqueous Work-Up

Objective: Remove unreacted amines, excess carboxylic acids, and water-soluble coupling reagents (EDC, HOBt) without damaging the acid-sensitive Boc group.

The Protocol

Prerequisite: The reaction solvent should be Ethyl Acetate (EtOAc) . If the reaction was performed in DMF or DCM, evaporate the solvent and redissolve the residue in EtOAc. DCM is prone to emulsions and is denser than water, complicating the wash sequence.

Step	Reagent	Concentration	Purpose	Mechanism
1	Citric Acid (or KHSO₄)	5% - 10% (aq)	Remove unreacted amines (H-Xxx-OEt).	Protonates the amine ( ), making it water-soluble. Crucial: Avoid HCl to prevent Boc removal.
2	Water	Pure	Remove excess acid.	Prevents carryover of acid into the basic wash (which causes CO₂ effervescence).
3	NaHCO₃	Saturated (aq)	Remove unreacted acids (Boc-Glu-OH).	Deprotonates the carboxylic acid ( ), making it water-soluble.
4	Brine	Saturated NaCl	Dehydrate organic layer.	Increases ionic strength to pull water out of the organic phase and break emulsions.

Workflow Visualization

Figure 1: Standard liquid-liquid extraction workflow for Boc-protected peptide products. Note the sequential removal of basic and acidic impurities.

Module 2: Troubleshooting Urea Contamination

Issue: If you utilized DCC (Dicyclohexylcarbodiimide) as a coupling agent, your product is likely contaminated with DCU (Dicyclohexylurea) . DCU is notoriously difficult to remove because it is sparingly soluble in almost everything, yet soluble enough to contaminate your product.

Diagnostic: White, fluffy solid appearing in your oil or clogging your column frit.

Removal Strategies

• The "Cold Shock" Method (Pre-Column):

  • Dissolve the crude residue in a minimal amount of Ethyl Acetate .[1][2]

  • Place the flask in a freezer (-20°C) for 2 hours.

  • DCU will precipitate out.[3][4] Filter rapidly through a Celite pad or sintered glass frit while cold.

  • Why it works: DCU solubility in EtOAc drops drastically at low temperatures.

• The Solvent Switch (If EtOAc fails):

  • Evaporate the crude.[3][5]

  • Triturate (mash) the residue with cold Diethyl Ether .

  • Boc-Glu-OEt products are usually soluble in ether; DCU is not.

  • Filter the suspension.[1][3][4][5][6]

• Prevention (The Best Cure):

  • Switch to EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) .

  • Advantage:[2][][8] The urea byproduct of EDC is water-soluble and is completely removed during the Module 1 aqueous wash.

Module 3: Flash Chromatography & Crystallization

If the extraction does not yield pure product (e.g., you have non-polar impurities or racemized byproducts), Flash Chromatography is required.

Stationary Phase: Silica Gel (40-63 µm)

Recommended Solvent Systems: Boc-Glu-OEt derivatives are moderately polar esters.

System	Ratio (v/v)	Application
Hexane / EtOAc	3:1 to 1:1	Standard starting point.[9] Most Boc-dipeptides elute here.
DCM / MeOH	98:2 to 95:5	Use if the peptide is short but very polar (e.g., contains unprotected side chains).
Toluene / Acetone	Varied	Excellent alternative if the product co-elutes with impurities in EtOAc systems.

Trituration (For Oily Products)

Boc-Glu-OEt products often isolate as viscous oils or foams. To obtain a solid:

• Dissolve the oil in a minimal volume of DCM or EtOAc .

• Slowly add Hexane or Petroleum Ether until the solution turns cloudy.

• Scratch the side of the flask with a glass rod or sonicate.

• If it oils out again, evaporate and repeat with Diethyl Ether / Hexane .

Module 4: FAQ & Troubleshooting

Q1: My product yield is low, and I see a new spot on TLC that isn't starting material.

Diagnosis: You may have formed Pyroglutamate . Mechanism: Glutamic acid derivatives (especially if the N-terminus is deprotected or if strong acid is used) can cyclize.[10] The

-carboxylic acid (or ester) attacks the amide backbone, ejecting the protecting group or alcohol. Prevention:

• Ensure the

  -carboxylic acid is protected (e.g., Boc-Glu(OtBu)-OEt) if it is not the active coupling site.

• Avoid prolonged exposure to acids during work-up.

• Keep temperatures low (< 40°C) during rotary evaporation.

Q2: I used HCl for the wash, and now my product mass is lower than expected.

Diagnosis: Boc Removal. Explanation: The Boc group is acid-labile. While stable to dilute acetic acid, it hydrolyzes in strong mineral acids like 1M HCl, especially if the wash is prolonged. Solution: Always use 10% Citric Acid or 5% KHSO₄ for the acidic wash step. These have a pH of ~2-3, sufficient to protonate amines but mild enough to leave the Boc group intact [1].

Q3: How do I prevent racemization during coupling?

Diagnosis: Loss of chiral purity at the activated Glu alpha-carbon. Strategy:

• Additives: Always use HOBt (Hydroxybenzotriazole) or HOAt alongside DCC/EDC. These form an active ester intermediate that is less prone to racemization than the O-acylisourea formed by carbodiimides alone [2].

• Base Control: Use the minimum amount of base (DIPEA/NMM) required. Excess base promotes proton abstraction from the alpha-carbon.

References

• Sigma-Aldrich. Boc-Glu(OtBu)-OH Product Analysis & Solubility.[11]Link

• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.Link

• BenchChem. Navigating Byproduct Removal in Peptide Synthesis (DCU vs DIU).Link

• University of Rochester. Workup for DCC Coupling and Flash Chromatography Solvent Systems.Link

Sources

• 1. Workup [chem.rochester.edu]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. Boc-Glu(OtBu)-OH Novabiochem 13726-84-6 [sigmaaldrich.com]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Analysis of Boc-Glu-OEt DCHA (ESI-MS)

Executive Summary

Boc-Glu-OEt DCHA (N-

-t-Butoxycarbonyl-L-glutamic acid -ethyl ester dicyclohexylamine salt) presents a unique analytical challenge due to the presence of the dicyclohexylamine (DCHA) counterion.[1] While DCHA enhances crystallinity and stability for storage, it acts as a potent ion suppressor in Electrospray Ionization (ESI) mass spectrometry, particularly in positive ionization mode.

This guide compares three analytical approaches: Direct Infusion ESI(+) , Direct Infusion ESI(-) , and LC-MS .[1] Experimental evidence demonstrates that Negative Mode ESI (ESI-) is the superior method for structural confirmation of the amino acid derivative, effectively "filtering out" the DCHA interference, while LC-MS remains the gold standard for purity assessment.

Molecule Characterization & The "Salt Problem"

Before establishing a protocol, one must understand the dissociation dynamics of the analyte in the MS source.

• Analyte: Boc-L-Glutamic acid

  -ethyl ester (Free Acid)[1]

  • Formula:

  • MW: 275.29 Da[1]

  • Target Ion (ESI-):

    [1]

• Counterion: Dicyclohexylamine (DCHA)[1]

  • Formula:

  • MW: 181.32 Da[1]

  • Target Ion (ESI+):

    [1]

The Ion Suppression Mechanism

In positive mode ESI, DCHA acts as a "proton sponge" due to its high gas-phase basicity. It preferentially accepts protons, dominating the total ion current (TIC) and suppressing the ionization of the Boc-Glu-OEt species.[1] This phenomenon, known as the Matrix Effect or Ion Suppression , can lead to false negatives regarding the presence of the amino acid if only positive mode is scanned [1].

Comparative Analysis of Analytical Methods

The following table summarizes the performance of three distinct MS workflows for this specific molecule.

Feature	Method A: Direct Infusion ESI(+)	Method B: Direct Infusion ESI(-)	Method C: LC-MS (Gradient)
Primary Detectable Ion	m/z 182.3 (DCHA)	m/z 274.3 (Boc-Glu-OEt)	Separated Peaks
Analyte Signal	Suppressed / Weak	Dominant / Clean	High (at specific RT)
DCHA Interference	Severe (Base Peak)	Negligible (Invisible)	Eliminated by Separation
Structural Info	Confirms Salt only	Confirms Amino Acid	Confirms Purity & ID
Throughput	High (< 1 min)	High (< 1 min)	Medium (5-15 min)
Recommendation	Avoid for ID	Recommended for ID	Recommended for QC

Recommended Experimental Protocols

Protocol A: Negative Mode Direct Infusion (Rapid ID)

Best for: Quick confirmation of the amino acid structure without column setup.

• Solvent Preparation: Methanol:Water (50:[1]50) with no acid additives .[1]

  • Note: Adding Formic Acid or TFA suppresses negative ionization and is unnecessary here.[1]

• Sample Prep: Dissolve 1 mg Boc-Glu-OEt DCHA in 1 mL Methanol. Dilute 1:100 into the solvent mix.

• MS Parameters:

  • Polarity: Negative (ESI-) [1][2]

  • Capillary Voltage: 2.5 - 3.0 kV (Lower voltage prevents discharge)[1]

  • Cone Voltage: 20-30 V (Keep low to prevent in-source fragmentation of the Boc group).

• Expected Spectra:

  • Base Peak: m/z 274.3

    [1]

  • Dimer: m/z 549.6

    [1]

Protocol B: LC-MS Analysis (Purity & Quantitation)

Best for: Final Quality Control (QC) and impurity profiling.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

  • Scientific Rationale: Acid is required here to protonate the DCHA for retention/separation, even though we detect in negative mode.

• Gradient: 5% B to 95% B over 8 minutes.

• Detection (Switching Mode):

  • Segment 1 (Early Elution): Scan ESI(+) for DCHA (m/z 182).[1]

  • Segment 2 (Late Elution): Scan ESI(-) for Boc-Glu-OEt (m/z 274).[1]

  • Note: The hydrophobic Boc group and Ethyl ester usually increase retention of the acid compared to the salt/amine.

Visualizing the Analytical Workflow

The following diagram illustrates the decision-making process and physical mechanism of the analysis.

Figure 1: Workflow demonstrating why Negative Mode is superior for identifying the Boc-Glu-OEt anion, avoiding DCHA interference.

Data Interpretation & Fragmentation Guide

When validating the spectrum, use this reference table to assign peaks.

m/z (Observed)	Ion Identity	Mode	Origin/Mechanism
182.3		ESI(+)	Protonated Dicyclohexylamine counterion.[1]
274.3		ESI(-)	Deprotonated Boc-Glu-OEt (Parent).[1]
276.3		ESI(+)	Protonated Parent (Often weak/absent).[1]
220.2		ESI(+)	Loss of t-butyl group (Isobutene) [2].[1]
176.2		ESI(+)	Loss of Boc group (CO2 + Isobutene).[1]
549.6		ESI(-)	Non-covalent dimer (Common in high conc).[1]

Troubleshooting: "Missing" Peaks

If you observe m/z 176 or 220 in positive mode but no 276, your Cone Voltage is likely too high. Boc groups are thermally labile and acid-sensitive.[1]

• Solution: Lower the Source Temperature to <100°C and Cone Voltage to <20V.

References

• King, R., Bonfiglio, R., Fernandez-Metzler, C., Miller-Stein, C., & Olah, T. (2000). Mechanistic investigation of ionization suppression in electrospray ionization. Journal of the American Society for Mass Spectrometry, 11(11), 942–950. Link

• Raju, G., et al. (2012).[1] Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides. Rapid Communications in Mass Spectrometry, 26(22), 2591-2600.[1][3] Link

• ChemicalBook. (2024).[1] BOC-GLU-OET DCHA Product Properties and Structure. Link

• Sigma-Aldrich. (2024).[1] Boc-Glu-OH and Derivatives Analysis Note. Link

Sources

• 1. Fmoc-Glu(OtBu)-OH | C24H27NO6 | CID 2724637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides containing repeats of D-Ala-APyC and APyC-D-Ala: formation of [b(n-1) + OCH3 + Na]+ and [b(n-1) + OH + Na]+ ions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of HPLC Retention Times: Boc-Glu-OEt Salt vs. Free Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The key difference in retention time between the Boc-Glu-OEt salt and its free acid form in reversed-phase HPLC stems from their differing polarities and ionization states under specific mobile phase conditions. The free acid, being less polar in its protonated state, will exhibit a longer retention time compared to its more polar and ionized salt form.

The Foundational Principle: Polarity and Ionization in Reversed-Phase HPLC

Reversed-phase HPLC separates compounds based on their hydrophobicity. The stationary phase is nonpolar (e.g., C18), while the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol)[1][2][3]. Nonpolar, or hydrophobic, compounds interact more strongly with the stationary phase and thus have longer retention times. Conversely, polar, or hydrophilic, compounds have a greater affinity for the mobile phase and elute more quickly[1].

The ionization state of a molecule significantly impacts its polarity. For acidic compounds like Boc-Glu-OEt, the mobile phase's pH is a critical parameter[4][5].

• At a low pH (below the pKa of the carboxylic acid), the compound exists predominantly in its neutral, protonated (free acid) form. This form is less polar and more hydrophobic, leading to a stronger interaction with the C18 stationary phase and a longer retention time[6][7][8].

• At a high pH (above the pKa), the carboxylic acid group deprotonates to form a carboxylate anion (salt form). This ionized form is significantly more polar and hydrophilic, resulting in a weaker interaction with the stationary phase and a shorter retention time[5][6].

The ability to manipulate the ionization state of analytes by adjusting the mobile phase pH is a powerful tool in HPLC method development for achieving optimal separation[4][9].

Physicochemical Properties of Boc-Glu-OEt Salt and Free Acid

To understand their chromatographic behavior, it's essential to consider the structural differences between the two forms.

Feature	Boc-Glu-OEt (Free Acid)	Boc-Glu-OEt (Salt Form)
Structure	Contains a protonated carboxylic acid group (-COOH)	Contains a deprotonated carboxylate anion (-COO⁻) with a counter-ion (e.g., Na⁺, K⁺)
Polarity	Less polar in its unionized state	More polar due to the negative charge
Solubility	Generally more soluble in organic solvents	Generally more soluble in aqueous solutions

These differences in polarity are the primary drivers for their separation in reversed-phase HPLC.

Experimental Protocol for HPLC Analysis

This section details a robust HPLC method for the separation and analysis of Boc-Glu-OEt salt and its free acid form.

Objective: To achieve baseline separation of Boc-Glu-OEt free acid and its corresponding salt form.

Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Analytes: Boc-Glu-OEt free acid and a salt form (e.g., sodium salt).

Chromatographic Conditions:

Parameter	Condition	Rationale
Column Temperature	30 °C	To ensure consistent retention times and peak shapes.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection Wavelength	210 nm	Suitable for detecting the peptide bond and carbonyl groups in the analytes.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Gradient Elution	30% to 70% B over 15 minutes	A gradient is often necessary to ensure elution of both polar and less polar compounds within a reasonable timeframe.

Sample Preparation:

• Prepare individual stock solutions of Boc-Glu-OEt free acid and its salt form in a 50:50 mixture of acetonitrile and water at a concentration of 1 mg/mL.

• Create a mixed standard by combining equal volumes of the two stock solutions.

• Filter all samples through a 0.45 µm syringe filter before injection to prevent column blockage.

Experimental Workflow Diagram

Caption: Experimental workflow for the HPLC analysis of Boc-Glu-OEt salt and free acid.

Expected Results and Discussion

The use of an acidic mobile phase (0.1% TFA) will ensure that the Boc-Glu-OEt free acid remains in its protonated, less polar form. The salt, upon dissolution in the acidic mobile phase, will also be converted to the free acid form. However, if a sample of the salt form is analyzed under neutral or basic pH conditions, a significant difference in retention time would be observed.

Expected Retention Time Comparison (Hypothetical Data):

Analyte	Mobile Phase pH	Expected Retention Time (min)	Rationale
Boc-Glu-OEt (Salt Form)	7.0	~ 5.0	Ionized and more polar, leading to weaker interaction with the stationary phase.
Boc-Glu-OEt (Free Acid)	2.5	~ 12.0	Protonated and less polar, resulting in stronger interaction with the stationary phase.

The Causality Behind the Separation:

The separation is governed by the principles of reversed-phase chromatography and the ionization state of the analyte. The Boc group and the ethyl ester group contribute to the overall hydrophobicity of the molecule. However, the free carboxylic acid group is the key player in determining the significant difference in polarity between the two forms.

Ionization States and Their Impact on Retention

The following diagram illustrates how the pH of the mobile phase affects the ionization state of Boc-Glu-OEt and, consequently, its retention in reversed-phase HPLC.

Caption: Influence of mobile phase pH on the ionization and retention of Boc-Glu-OEt.

Conclusion

The HPLC retention time of Boc-Glu-OEt is highly dependent on its ionization state, which is controlled by the pH of the mobile phase. The free acid form, being less polar when protonated at a low pH, will have a significantly longer retention time on a reversed-phase column compared to its more polar, ionized salt form at a higher pH. This fundamental principle allows for the effective separation and quantification of these two forms, which is crucial for ensuring the quality and purity of pharmaceutical intermediates and final products. The provided experimental protocol serves as a robust starting point for developing a validated HPLC method for this specific analytical challenge.

References

• Vertex AI Search. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• BOC Sciences. (n.d.). Amino Acid Analysis by HPLC.
• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation.
• Thermo Fisher Scientific. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Agilent. (n.d.). Control pH During Method Development for Better Chromatography.
• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation.
• ResearchGate. (2025, August 10). High-Performance Liquid Chromatographic Determination of Chiral Amino Acids Using Pre-Column Derivatization with o-Phthalaldehyde and N-tert-Butyloxycarbonyl-D-cysteine and Application to Vinegar Samples.
• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool.
• Chemistry LibreTexts. (2019, June 5). 12.5: High-Performance Liquid Chromatography.
• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?.
• Sigma-Aldrich. (n.d.). Boc-Glu-OtBu 24277-39-2.
• Sigma-Aldrich. (n.d.). Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC.
• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
• CymitQuimica. (n.d.). CAS 45214-91-3: BOC-GLU(OME)-OH.
• Sigma-Aldrich. (n.d.). Boc-Glu(OtBu)-OH Novabiochem 13726-84-6.
• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained.
• Aapptec Peptides. (n.d.). Boc-Glu-OtBu [24277-39-2].
• Agilent. (2010, June 24). Analysis of Amino Acids by HPLC.
• Biotage. (2023, January 23). Ionizable compound purification using reversed-phase flash column chromatography.
• Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities.
• MAC-MOD Analytical. (n.d.). Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations.
• Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• MedchemExpress.com. (n.d.). Boc-D-Glu-OtBu (N-Boc-D-glutaMic acid 1-tert-butyl ester).
• PubChem. (n.d.). (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioic acid.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]
• 4. moravek.com [moravek.com]
• 5. veeprho.com [veeprho.com]
• 6. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. biotage.com [biotage.com]
• 9. agilent.com [agilent.com]

Safety & Regulatory Compliance

Navigating the Disposal of Boc-Glu-OEt DCHA: A Guide for the Modern Laboratory

In the fast-paced environment of drug discovery and development, the responsible management of chemical reagents is paramount. While Boc-Glu-OEt DCHA (N-tert-Butoxycarbonyl-L-glutamic acid γ-ethyl ester dicyclohexylamine salt) is a valuable building block in peptide synthesis, its proper disposal is a critical aspect of laboratory safety and environmental stewardship that demands our full attention. This guide provides an in-depth, experience-driven approach to the safe and compliant disposal of Boc-Glu-OEt DCHA, moving beyond mere procedural steps to explain the underlying scientific principles.

Understanding the Compound: A Foundation for Safe Handling

The Boc protecting group is known to be labile under acidic conditions.[1] The DCHA salt is basic. The glutamic acid backbone is a naturally occurring amino acid. In general, Boc-protected amino acids are considered to have low toxicity.[2][3][4] However, it is crucial to treat all chemicals with care and to avoid unnecessary exposure.

Core Principles of Disposal: A Self-Validating System

The disposal of any chemical, including Boc-Glu-OEt DCHA, should always adhere to a hierarchy of controls that prioritizes safety and regulatory compliance. This can be conceptualized as a self-validating system where each step reinforces the integrity of the overall process.

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling Boc-Glu-OEt DCHA for disposal, a thorough risk assessment is essential. Based on the safety data sheets (SDS) of analogous compounds, the primary hazards are potential skin and eye irritation, and possible respiratory tract irritation if inhaled as a dust.[2][5] Therefore, the following PPE is mandatory:

Personal Protective Equipment (PPE)	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles	Protects against accidental splashes or dust particles.[6][7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents direct skin contact.[2][7]
Body Protection	Laboratory coat	Protects clothing and skin from contamination.[2]
Respiratory Protection	Not generally required for small quantities	A dust mask or respirator may be necessary if handling large quantities or if dust is generated.[2][4]

Always work in a well-ventilated area, preferably within a fume hood, to minimize the potential for inhalation of any dust particles.[2][4]

Step-by-Step Disposal Protocol

The following protocol provides a detailed, step-by-step methodology for the proper disposal of Boc-Glu-OEt DCHA. This process is designed to be straightforward and to seamlessly integrate into your laboratory's existing waste management program.

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is the cornerstone of safe and efficient chemical waste disposal.

• Designate a Waste Container: Use a clearly labeled, dedicated waste container for solid chemical waste. The container should be made of a material compatible with the chemical, such as high-density polyethylene (HDPE).[8]

• Labeling: The label should prominently display the words "Hazardous Waste" (or as required by your institution's policy) and the full chemical name: "Boc-Glu-OEt DCHA".[8]

• Collection: Carefully transfer the solid Boc-Glu-OEt DCHA waste into the designated container using a clean scoop or spatula. Avoid generating dust.[4][6] For any residual material on equipment, rinse with a suitable solvent (e.g., ethanol or methanol) and collect the rinsate as liquid chemical waste.

Step 2: Neutralization (Optional, for Boc-deprotection waste streams)

In many synthetic procedures, the Boc group is removed using an acid such as trifluoroacetic acid (TFA).[1] The resulting acidic waste stream containing the deprotected amino acid should be neutralized before disposal.

• Cooling: If the deprotection reaction was exothermic, ensure the solution is cooled to room temperature.

• Neutralization: Slowly add a weak base, such as a saturated solution of sodium bicarbonate, with stirring until the pH is neutral (pH 6-8). Be cautious as this will generate carbon dioxide gas.

• Disposal of Neutralized Liquid: The neutralized aqueous solution, if free of other hazardous materials, may be suitable for drain disposal in some jurisdictions. However, it is always best to consult your institution's specific guidelines. If in doubt, collect it as hazardous aqueous waste.[9]

Step 3: Final Disposal

The ultimate disposal of the collected Boc-Glu-OEt DCHA waste must be in accordance with all local, state, and federal regulations.[7][10]

• Consult Your Environmental Health and Safety (EHS) Office: Your institution's EHS department is the definitive resource for chemical waste disposal procedures. They will provide guidance on the specific requirements for your location.

• Licensed Waste Disposal Contractor: The collected and properly labeled waste container will be picked up by a licensed hazardous waste disposal contractor.[9][11] These contractors are equipped to handle and dispose of chemical waste in an environmentally sound manner, often through high-temperature incineration.[11][12]

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the decision-making process for the disposal of Boc-Glu-OEt DCHA and related waste streams, the following workflow diagram has been created.

Caption: Decision workflow for the disposal of Boc-Glu-OEt DCHA waste.

By adhering to these principles and procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of Boc-Glu-OEt DCHA, thereby fostering a culture of safety and environmental responsibility within the laboratory.

References

• Boc-D-Glu(OtBu)-OH Safety Data Sheet. (n.d.). AAPPTec. [Link]

• Fmoc-Glu(OtBu)-OH Safety Data Sheet. (n.d.). AAPPTec. [Link]

• Amino Acid Standard Safety Data Sheet. (n.d.). Waters. [Link]

• Guidelines: Handling and Disposal of Chemicals. (n.d.). Purdue University Engineering. [Link]

• Amino acid Safety Data Sheet. (n.d.). Carl ROTH. [Link]

Sources

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. agilent.com [agilent.com]
• 10. carlroth.com [carlroth.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. echemi.com [echemi.com]

Safe Handling and Operational Protocol: Boc-Glu-OEt · DCHA Salt

Executive Summary: The "Hidden" Hazard

While N-tert-butoxycarbonyl (Boc) amino acids are staples of peptide synthesis, the Dicyclohexylamine (DCHA) salt form requires a distinct safety protocol. Manufacturers use DCHA to stabilize and crystallize amino acid derivatives that would otherwise be oils or unstable solids.

Crucial Insight: You are not just handling a protected amino acid; you are handling a salt of Dicyclohexylamine , a corrosive and toxic amine. Upon dissolution or acidification, the DCHA moiety dissociates. Therefore, safety protocols must address the toxicity of DCHA, not just the mild irritant nature of the Boc-amino acid.

Hazard Profile & Risk Assessment

To handle this reagent safely, we must deconstruct it into its components.

Component	Hazard Classification (GHS)	Primary Risk Vector
Boc-Glu-OEt	Skin Irritant (Cat 2), Eye Irritant (Cat 2A)	Mild irritation upon contact.
Dicyclohexylamine (DCHA)	Acute Tox. 3 (Oral/Dermal) , Skin Corr. 1B , Aquatic Acute 1	Corrosive burns , systemic toxicity via absorption, severe environmental damage.
Combined Salt (Solid)	Skin/Eye Irritant (potentially Corrosive if wet), STOT SE 3 (Respiratory)	Inhalation of fine dust; skin absorption of dissociated amine.

The "Sticky" Problem: DCHA salts are often electrostatic and "fluffy." They have a high tendency to disperse as fine dust during weighing, increasing inhalation risk.

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard" lab PPE.[1] The potential for DCHA skin absorption dictates a higher barrier of protection.

PPE Selection Guide

Protection Zone	Standard Handling (Closed Vessel/Weighing)	High Exposure (Spill Cleanup/Scale-up >50g)	Technical Rationale
Respiratory	Fume Hood (Sash at 18")	N95/P100 Respirator + Fume Hood	Engineering controls (Hood) are primary. Dust inhalation is the fastest route to systemic toxicity.
Ocular	Chemical Splash Goggles	Face Shield + Goggles	Safety glasses are insufficient against airborne dust fines that can settle behind lenses and cause corneal burns.
Dermal (Hands)	Double Nitrile (0.11 mm min)	Long-cuff Nitrile or Laminate (Silver Shield)	DCHA penetrates standard latex rapidly. Double gloving allows outer glove removal upon contamination without exposing skin.
Body	Lab Coat (Cotton/Poly), Closed shoes	Chemical Resistant Apron, Tyvek Sleeves	Prevents dust accumulation on street clothes, which can transfer contamination outside the lab.

Operational Protocol: From Weighing to Desalting

Most peptide coupling protocols require the removal of the DCHA salt before reaction, as the free amine can interfere with activation.

Phase 1: Weighing & Solubilization (Static Control)

• The Challenge: DCHA salts carry high static charge.

• The Fix: Use an anti-static gun or a spatial ionizer near the balance. If unavailable, wipe the spatula and weighing boat with a dryer sheet (outside surface only) to reduce fly-away powder.

• Protocol:

  • Verify Fume Hood airflow (>100 fpm).

  • Don double nitrile gloves and goggles.

  • Weigh directly into a tared flask (avoid weighing paper to minimize transfer steps).

  • Clean balance area immediately with a wet paper towel (solvent: Ethanol) to capture invisible dust.

Phase 2: Desalting (Releasing the Free Acid)

Why this matters: You cannot use the DCHA salt directly in many carbodiimide couplings. You must liberate the Boc-Glu-OEt-OH free acid.

Step-by-Step Desalting Workflow:

• Dissolve: Suspend the DCHA salt in Ethyl Acetate (EtOAc) .

• Wash: Transfer to a separatory funnel. Wash with cold 5% KHSO₄ or 10% Citric Acid .

  • Chemistry: The acid protonates the DCHA (forming DCHA·H⁺), forcing it into the aqueous layer. The lipophilic Boc-amino acid remains in the EtOAc.

• Separate: Drain the aqueous layer (contains toxic DCHA waste).

• Dry: Wash organic layer with brine, dry over MgSO₄, and concentrate.

Visualizing the Workflow

The following diagram outlines the decision process and chemical workflow to ensure safety and yield.

Figure 1: Safety decision tree and chemical desalting workflow for DCHA salts.

Disposal & Emergency Response

Disposal Protocol

DCHA is classified as Very Toxic to Aquatic Life .

• NEVER pour aqueous washes from the desalting step down the sink.

• Segregation: Collect the aqueous acid washes (containing DCHA) in a container labeled: "Aqueous Waste: Toxic/Corrosive (Contains Dicyclohexylamine)."

• Solids: Contaminated gloves and weighing boats must be disposed of as solid hazardous waste, not regular trash.

Emergency Procedures

• Skin Contact: Immediately wash with soap and water for 15 minutes. DCHA is lipophilic; water alone may not remove it efficiently—use copious soap.

• Eye Contact: Flush for 15 minutes. Seek medical attention immediately (corrosive risk).

• Spills:

  • Do not dry sweep (creates dust).

  • Cover with wet paper towels (solvent: water/ethanol mix) to dampen.

  • Scoop into a sealed bag.

References

• University of North Carolina at Chapel Hill. (2020). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. UNC EHS. [Link]

• Centers for Disease Control and Prevention (CDC). (2007). School Chemistry Laboratory Safety Guide. NIOSH. [Link]

Sources

• 1. cdc.gov [cdc.gov]